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Compound of Interest

Compound Name: VPC01091.4

Cat. No.: B12368276 Get Quote

Technical Support Center: VPC01091.4
This technical support center provides researchers, scientists, and drug development

professionals with essential information for the long-term storage and handling of VPC01091.4.

Frequently Asked Questions (FAQs)
Q1: What are the recommended long-term storage conditions for VPC01091.4 solid powder?

For long-term stability, it is recommended to store the solid powder of VPC01091.4 at -20°C for

up to 12 months or at 4°C for up to 6 months.[1]

Q2: How should I store VPC01091.4 once it is dissolved in a solvent?

When VPC01091.4 is in a solvent, it should be stored at -80°C or -20°C for a duration of up to

6 months.[1] To prevent precipitation, it is advisable to pre-warm both the stock solution and the

diluent to 37°C before preparing further dilutions. If precipitation does occur, ultrasonic heating

may be used to help redissolve the compound.

Q3: What is the biological activity of VPC01091.4?

VPC01091.4 is a non-phosphorylatable analog of FTY720 and acts as a novel inhibitor of the

transient receptor potential melastatin 7 (TRPM7) channel, with an IC50 of 0.665 µM.[1] It has

been shown to inhibit inflammatory gene expression induced by lipopolysaccharide (LPS) in

macrophages and microglia. Furthermore, it can reduce systemic peripheral inflammation in

mouse models of LPS-induced endotoxemia.[1]
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Q4: Is VPC01091.4 an agonist for Sphingosine-1-Phosphate (S1P) receptors?

No, unlike its parent compound FTY720, VPC01091.4 is a non-phosphorylatable analog and is

inert against S1P receptors. Its anti-inflammatory effects are independent of S1P receptor

targeting.

Troubleshooting Guide
Issue: I observed reduced or no activity of VPC01091.4 in my experiment.

Possible Cause 1: Improper Storage. Extended storage at room temperature or improper

long-term storage can lead to degradation of the compound.

Solution: Ensure that the compound has been stored according to the recommended

conditions. Refer to the storage data table below.

Possible Cause 2: Compound Precipitation. The compound may have precipitated out of

solution during dilution in aqueous buffers.

Solution: Before preparing dilutions, pre-warm the stock solution and the buffer to 37°C. If

precipitation is observed, sonication can be used to aid in redissolving the compound.

Possible Cause 3: Experimental Conditions. The efficacy of VPC01091.4 can be dependent

on the specific cell type, animal model, and experimental setup.

Solution: It is recommended to perform dose-response experiments to determine the

optimal concentration for your specific system rather than directly applying concentrations

from the literature.

Data Presentation
Table 1: Recommended Long-Term Storage Conditions for VPC01091.4
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Form Storage Temperature Duration

Solid Powder -20°C 12 Months

Solid Powder 4°C 6 Months

In Solvent -80°C 6 Months

In Solvent -20°C 6 Months

Experimental Protocols & Workflows
General Workflow for a Cell-Based Assay with VPC01091.4

Preparation Treatment Analysis

Prepare VPC01091.4 Stock Solution in DMSO Pre-warm Stock and Media

Culture and Seed Cells

Treat Cells with VPC01091.4Prepare Working Dilutions Incubate for a Defined Period Perform Assay (e.g., Cytokine Measurement) Data Analysis

Click to download full resolution via product page

Caption: A typical experimental workflow for cell-based assays using VPC01091.4.

Signaling Pathway of VPC01091.4 Action
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Caption: The inhibitory action of VPC01091.4 on the TRPM7 channel, which contributes to

reducing inflammation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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